2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(2-furylmethylene)acetohydrazide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-furan-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C21H16ClN5O2S/c22-16-10-8-15(9-11-16)20-25-26-21(27(20)17-5-2-1-3-6-17)30-14-19(28)24-23-13-18-7-4-12-29-18/h1-13H,14H2,(H,24,28)/b23-13+
• InChI Key: POPQDKDTIPUYIC-YDZHTSKRSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=CO3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=CO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN5O2S
• Molecular Weight: 437.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(2-furylmethylene)acetohydrazide often involves multi-step reactions starting from precursors such as acetohydrazides and isothiocyanates, followed by cyclization and functional group transformations. For instance, Bekircan, Ülker, and Menteşe (2015) described the synthesis of novel heterocyclic compounds derived from acetohydrazide precursors, showcasing the complexity and versatility of synthetic routes in this chemical class (Bekircan, Ülker, & Menteşe, 2015).

Molecular Structure Analysis

The molecular structure of compounds within this family has been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and theoretical calculations. For example, Atalay et al. (2019) conducted a detailed molecular conformational analysis and spectroscopic characterization, providing insights into the electronic properties and intramolecular interactions of similar triazole derivatives (Atalay, Celik, Ünver, Sancak, & Kaygusuz, 2019).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, leading to the formation of new heterocyclic structures. The reactivity is often influenced by the presence of functional groups that allow for cyclization, substitution, and other transformations. Krapivin, Usova, and Kul'nevich (1988) discussed the cyclization reactions of thiosemicarbazides to obtain thiazole and triazole rings, highlighting the chemical versatility of these compounds (Krapivin, Usova, & Kul'nevich, 1988).